Cas no 2228097-20-7 (methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate
• CAS No: 2228097-20-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6041347
• PubChem ID: 165649618
• Update Time: 2025-06-08

methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate
• EN300-1768567
• methyl 2-amino-2-[1-(3-ethynylphenyl)cyclopropyl]acetate
• 2228097-20-7

• Inchi： 1S/C14H15NO2/c1-3-10-5-4-6-11(9-10)14(7-8-14)12(15)13(16)17-2/h1,4-6,9,12H,7-8,15H2,2H3
• InChI Key： QFXRMOYHLMYQJE-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC=C(C#C)C=2)CC1)N)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate

Methyl 2-Amino-2-1-(3-Ethynylphenyl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate (CAS No. 2228097-20-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This article aims to provide a detailed and comprehensive overview of methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate, covering its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

Methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate is a derivative of cyclopropylacetate, featuring an ethynylphenyl group and an amino functionality. Its molecular formula is C₁₄H₁₅NO₂, and it has a molecular weight of approximately 233.27 g/mol. The compound exhibits high stability under standard laboratory conditions and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the ethynyl group imparts unique reactivity and electronic properties to the molecule, making it an attractive candidate for further chemical modifications and derivatizations.

Synthesis Methods

The synthesis of methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate has been reported in several studies, with various approaches being developed to optimize yield and purity. One common method involves the coupling of a cyclopropylacetic acid derivative with an ethynylbenzene compound, followed by esterification and amino group introduction. A typical synthetic route involves the following steps:

1. Palladium-catalyzed coupling of cyclopropylacetic acid with 3-ethynylbenzene to form the cyclopropylacetic acid ester.
2. Esterification of the resulting product with methanol to obtain the methyl ester.
3. Amination of the methyl ester using ammonia or a suitable amine source to introduce the amino group.

This synthetic pathway offers high yields and good selectivity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and sustainability of the synthesis process.

Biological Activities

Methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate has shown promising biological activities in various in vitro and in vivo studies. One of its key applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has demonstrated that this compound can modulate key signaling pathways involved in neuronal protection and survival. For instance, it has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in AD pathogenesis.

In addition to its neuroprotective effects, methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate has also exhibited antiproliferative activity against cancer cells. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this activity is thought to involve the modulation of cell cycle progression and the induction of oxidative stress.

Recent Research Advancements

The potential therapeutic applications of methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate have been further explored in recent research studies. A notable study published in the Journal of Medicinal Chemistry investigated the compound's ability to cross the blood-brain barrier (BBB) and its efficacy in a mouse model of AD. The results showed that the compound effectively crossed the BBB and reduced amyloid-beta levels in brain tissue, leading to improved cognitive function.

In another study published in Cancer Research, researchers evaluated the antitumor effects of methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate in combination with conventional chemotherapeutic agents. The findings indicated that this combination therapy significantly enhanced tumor regression compared to monotherapy, suggesting a potential synergistic effect.

Conclusion

Methyl 2-amino-2-1-(3-ethynylphenyl)cyclopropylacetate (CAS No. 2228097-20-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments for neurodegenerative diseases and cancer.